(1R,2R)-B13
(1R,2R)-B13
(1R,2R)-B13 is a inhibitor of ceramidase, increasing intracellular ceramide accumulation and cytochrome C release and inducing apoptosis in SW403 cells.
Brand Name:
Vulcanchem
CAS No.:
35922-06-6
VCID:
VC0515791
InChI:
InChI=1S/C23H38N2O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-22(27)24-21(18-26)23(28)19-14-16-20(17-15-19)25(29)30/h14-17,21,23,26,28H,2-13,18H2,1H3,(H,24,27)/t21-,23-/m1/s1
SMILES:
CCCCCCCCCCCCCC(=O)NC(CO)C(C1=CC=C(C=C1)[N+](=O)[O-])O
Molecular Formula:
C23H38N2O5
Molecular Weight:
422.6 g/mol
(1R,2R)-B13
CAS No.: 35922-06-6
Inhibitors
VCID: VC0515791
Molecular Formula: C23H38N2O5
Molecular Weight: 422.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 35922-06-6 |
---|---|
Product Name | (1R,2R)-B13 |
Molecular Formula | C23H38N2O5 |
Molecular Weight | 422.6 g/mol |
IUPAC Name | N-[(1R,2R)-1,3-dihydroxy-1-(4-nitrophenyl)propan-2-yl]tetradecanamide |
Standard InChI | InChI=1S/C23H38N2O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-22(27)24-21(18-26)23(28)19-14-16-20(17-15-19)25(29)30/h14-17,21,23,26,28H,2-13,18H2,1H3,(H,24,27)/t21-,23-/m1/s1 |
Standard InChIKey | XUSDVLHKNBOGJY-FYYLOGMGSA-N |
Isomeric SMILES | CCCCCCCCCCCCCC(=O)N[C@H](CO)[C@@H](C1=CC=C(C=C1)[N+](=O)[O-])O |
SMILES | CCCCCCCCCCCCCC(=O)NC(CO)C(C1=CC=C(C=C1)[N+](=O)[O-])O |
Canonical SMILES | CCCCCCCCCCCCCC(=O)NC(CO)C(C1=CC=C(C=C1)[N+](=O)[O-])O |
Appearance | Solid powder |
Description | (1R,2R)-B13 is a inhibitor of ceramidase, increasing intracellular ceramide accumulation and cytochrome C release and inducing apoptosis in SW403 cells. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | (1R,2R)-B13 |
PubChem Compound | 10070893 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume